Cas no 2539-22-2 (4-Isopropoxy-3-methoxy-benzyl alcohol)

• Product Name: 4-Isopropoxy-3-methoxy-benzyl alcohol
• CAS No: 2539-22-2
• MF: C₁₁H₁₆O₃
• MW: 196.2429
• CID: 4642431
• PubChem ID: 17604188
• Update Time: 2024-11-07

4-Isopropoxy-3-methoxy-benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-isopropoxy-3-methoxy-benzyl alcohol
• (4-isopropoxy-3-methoxyphenyl)methanol
• POPYAKQHQXEJKE-UHFFFAOYSA-N
• 4-Hydroxy-3-methoxybenzyl alcohol, isopropyl ether
• D72115
• SCHEMBL580037
• CS-17195
• AKOS000247306
• 2539-22-2
• [3-methoxy-4-(propan-2-yloxy)phenyl]methanol
• CAA53922
• starbld0000747
• CS-M2929
• (3-methoxy-4-propan-2-yloxyphenyl)methanol
• 4-Isopropoxy-3-methoxy-benzyl alcohol

• Inchi： 1S/C11H16O3/c1-8(2)14-10-5-4-9(7-12)6-11(10)13-3/h4-6,8,12H,7H2,1-3H3
• InChI Key： POPYAKQHQXEJKE-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C(C([H])([H])O[H])=C([H])C=1OC([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols